Cas no 120129-83-1 (2,4-Dimethoxy-5,6-dimethylpyrimidine)

• Product Name: 2,4-Dimethoxy-5,6-dimethylpyrimidine
• CAS No: 120129-83-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD22987595
• CID: 1036997
• PubChem ID: 11378723
• Update Time: 2025-06-08

2,4-Dimethoxy-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-5,6-dimethylpyrimidine
• 3484AA
• FCH2310094
• AK110682
• Pyrimidine, 2,4-dimethoxy-5,6-dimethyl-
• AX8232674
• SCHEMBL1444957
• MFCD22987595
• AKOS016008854
• DS-4923
• SB57263
• DB-329628
• CS-0045767
• AMY11631
• DTXSID10464013
• 120129-83-1
• C71679
• VEA12983

• MDL： MFCD22987595
• Inchi： 1S/C8H12N2O2/c1-5-6(2)9-8(12-4)10-7(5)11-3/h1-4H3
• InChI Key： CPPMMDQPZLYGHU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C(C)=NC(=N1)OC

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.2

Experimental Properties

• PSA: 44.24

Additional information on 2,4-Dimethoxy-5,6-dimethylpyrimidine

Comprehensive Overview of 2,4-Dimethoxy-5,6-dimethylpyrimidine (CAS No. 120129-83-1): Properties, Applications, and Industry Insights

2,4-Dimethoxy-5,6-dimethylpyrimidine (CAS No. 120129-83-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This dimethylpyrimidine derivative features a pyrimidine core substituted with two methoxy groups at positions 2 and 4, along with methyl groups at positions 5 and 6. Its unique molecular structure contributes to its versatility as a building block in organic synthesis, particularly for developing bioactive molecules and fine chemicals.

Recent trends in drug discovery and crop protection have amplified interest in 2,4-dimethoxy-5,6-dimethylpyrimidine. Researchers are exploring its potential as a key intermediate for kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and sustainable agriculture solutions. The compound's electron-rich aromatic system makes it particularly valuable for designing molecular scaffolds with enhanced binding affinity.

From a synthetic chemistry perspective, CAS 120129-83-1 exhibits remarkable stability under various reaction conditions. Its methoxy substituents provide orthogonal reactivity for selective functionalization, while the methyl groups offer steric control in coupling reactions. These characteristics position it as a valuable precursor for cross-coupling reactions and nucleophilic substitutions, addressing the pharmaceutical industry's need for diverse chemical space exploration.

The spectroscopic properties of 2,4-dimethoxy-5,6-dimethylpyrimidine have been extensively characterized. Nuclear magnetic resonance (NMR) studies reveal distinct proton environments, with the methoxy protons appearing as singlets around 3.9 ppm and methyl protons near 2.3 ppm in the ¹H NMR spectrum. These spectral fingerprints are crucial for quality control in batch-to-batch consistency during industrial production.

In material science applications, this pyrimidine derivative shows promise as a ligand precursor for metal-organic frameworks (MOFs) and coordination complexes. Its ability to form stable chelates with transition metals has sparked interest in developing catalytic systems for green chemistry applications. This aligns with current industry focus on sustainable chemical processes and atom-efficient transformations.

Analytical methods for 2,4-dimethoxy-5,6-dimethylpyrimidine typically employ reverse-phase HPLC with UV detection, achieving excellent resolution from potential process-related impurities. The compound's lipophilic character (predicted logP ~1.8) influences its chromatographic behavior, requiring optimized mobile phase compositions for accurate quantification in quality assurance protocols.

Recent patent literature reveals growing utilization of CAS 120129-83-1 in photovoltaic materials and organic electronics. Its electron-donating substituents contribute to desirable charge transport properties in conjugated systems, making it relevant for next-generation optoelectronic devices. This application area responds to the surging demand for energy-efficient technologies and renewable energy solutions.

From a regulatory standpoint, 2,4-dimethoxy-5,6-dimethylpyrimidine is not currently classified under major chemical control lists, facilitating its use in international research collaborations. However, proper risk assessment should always precede laboratory handling, following established chemical hygiene plans and good laboratory practices (GLP).

The commercial availability of 120129-83-1 has expanded significantly, with multiple chemical suppliers now offering it in research quantities. Current market analysis indicates stable pricing for this specialty chemical, with purity grades ranging from 95% to 99% for different application requirements. This accessibility supports its growing adoption across academic and industrial research settings.

Future research directions for 2,4-dimethoxy-5,6-dimethylpyrimidine may explore its potential in bioconjugation chemistry and prodrug design, particularly for improving drug delivery systems. The compound's structural modularity offers numerous opportunities for creating derivative libraries through combinatorial chemistry approaches, addressing current challenges in personalized medicine development.